Cas no 379241-37-9 (N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 379241-37-9
• MF: C₂₉H₂₅N₃O₃S₂
• MW: 527.657104253769
• CID: 5982946
• PubChem ID: 2238986
• Update Time: 2025-07-16

N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• N-(4-methoxyphenethyl)-2-((4-oxo-3,6-diphenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
• Acetamide, 2-[(3,4-dihydro-4-oxo-3,6-diphenylthieno[2,3-d]pyrimidin-2-yl)thio]-N-[2-(4-methoxyphenyl)ethyl]-
• N-[2-(4-methoxyphenyl)ethyl]-2-(4-oxo-3,6-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• 379241-37-9
• N-[2-(4-methoxyphenyl)ethyl]-2-({4-oxo-3,6-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide
• F1174-2911
• Z20225178
• Oprea1_709461
• AKOS000811825

• Inchi： 1S/C29H25N3O3S2/c1-35-23-14-12-20(13-15-23)16-17-30-26(33)19-36-29-31-27-24(18-25(37-27)21-8-4-2-5-9-21)28(34)32(29)22-10-6-3-7-11-22/h2-15,18H,16-17,19H2,1H3,(H,30,33)
• InChI Key： WNRNJIIZNYZPJD-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2C=C(C3=CC=CC=C3)SC=2N=1

Computed Properties

• Exact Mass: 527.13373402g/mol
• Monoisotopic Mass: 527.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.28±0.46(Predicted)

Additional information on N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 379241-37-9)

In recent years, the compound N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 379241-37-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and inflammation. The unique structural features of this compound, including the thienopyrimidine core and the sulfanylacetamide moiety, contribute to its biological activity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One of the key findings is its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, research has demonstrated that 379241-37-9 exhibits inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This inhibition leads to the suppression of tumor growth and metastasis, highlighting the compound's potential as an anticancer agent.

In addition to its anticancer properties, 379241-37-9 has also been investigated for its anti-inflammatory effects. Experimental data suggest that the compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting key components of the NF-κB pathway. These findings open up new avenues for the development of therapies for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 379241-37-9 have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, which is crucial for its further development as a drug candidate. Moreover, structure-activity relationship (SAR) studies have identified key modifications that can enhance its biological activity and reduce potential side effects. These efforts are paving the way for the design of more potent and selective derivatives.

Despite the promising results, challenges remain in the development of 379241-37-9 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to improve the compound's pharmacokinetic properties. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, enabling personalized medicine approaches.

In conclusion, the compound N-2-(4-methoxyphenyl)ethyl-2-({4-oxo-3,6-diphenyl-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 379241-37-9) represents a promising candidate for the treatment of cancer and inflammatory diseases. Recent studies have shed light on its molecular mechanisms, synthetic optimization, and therapeutic potential. However, further research is needed to overcome the existing challenges and translate these findings into clinical applications. The continued exploration of this compound and its derivatives holds great promise for advancing the field of chemical biology and pharmaceutical science.